Cas no 89069-01-2 (Benzoic acid, 2-[[4-(ethoxycarbonyl)phenyl]methyl]-, ethyl ester)

• Product name: Benzoic acid, 2-[[4-(ethoxycarbonyl)phenyl]methyl]-, ethyl ester
• CAS No: 89069-01-2
• MF: C₁₉H₂₀O₄
• MW: 312.3597
• CID: 613655
• PubChem ID: 71321906

Benzoic acid, 2-[[4-(ethoxycarbonyl)phenyl]methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[4-(ethoxycarbonyl)phenyl]methyl]-, ethyl ester
• ethyl 2-[(4-ethoxycarbonylphenyl)methyl]benzoate
• DTXSID10751652
• Ethyl 2-{[4-(ethoxycarbonyl)phenyl]methyl}benzoate
• 89069-01-2

• Inchi： InChI=1S/C19H20O4/c1-3-22-18(20)15-11-9-14(10-12-15)13-16-7-5-6-8-17(16)19(21)23-4-2/h5-12H,3-4,13H2,1-2H3
• InChI Key： FRIXYPXZUIFTOE-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)CC2=CC=CC=C2C(=O)OCC

Computed Properties

• Exact Mass: 312.13615911g/mol
• Monoisotopic Mass: 312.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 3.2